Cas no 2137811-62-0 (1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one)

• Product Name: 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one
• CAS No: 2137811-62-0
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 6323546
• PubChem ID: 165452334
• Update Time: 2025-05-20

1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-738382
• 1-(4-{pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one
• 2137811-62-0
• 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one

• Inchi： 1S/C14H11N3O/c1-10(18)11-3-5-12(6-4-11)13-9-16-17-8-2-7-15-14(13)17/h2-9H,1H3
• InChI Key： QRFWUELJCUSFBH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1C=NN2C=CC=NC2=1

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one

1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2137811-62-0, commonly referred to as 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The pyrazolo[1,5-a]pyrimidine core structure is a key feature of this molecule, contributing to its unique properties and reactivity.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The phenyl group attached to the pyrazolo[1,5-a]pyrimidine ring further enhances the molecule's versatility, allowing for interactions with various biological targets. Researchers have demonstrated that 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one exhibits potent anti-proliferative activity against several cancer cell lines, making it a promising candidate for further investigation in oncology.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold. This is followed by functionalization at the 3-position with a phenyl group, which is then modified to introduce the ethanone moiety. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic coupling reactions, has significantly improved the efficiency and yield of this process. These advancements have also enabled researchers to explore structural variations of the compound, further expanding its potential applications.

In terms of pharmacokinetics, 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one has shown favorable absorption and bioavailability profiles in preclinical studies. Its ability to penetrate cellular membranes and reach intracellular targets is attributed to its lipophilic nature and relatively small molecular size. However, further studies are required to fully understand its pharmacokinetic properties in vivo and optimize its delivery for therapeutic use.

The biological activity of this compound is closely tied to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activity of certain kinases that play critical roles in cancer progression. Additionally, its interaction with other cellular targets, such as transcription factors and oncogenes, has been implicated in its anti-cancer effects. These findings underscore the importance of pyrazolopyrimidine derivatives as a valuable class of compounds in medicinal chemistry.

Looking ahead, the development of 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one into a clinically viable drug will depend on several factors, including its safety profile and efficacy in human trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcoming these challenges and bringing this compound closer to clinical application.

In conclusion, CAS No. 2137811-62-0, or 1-(4-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)ethan-1-one, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the fight against cancer and other diseases. As research continues to unfold, this compound holds great potential for making a meaningful impact on human health.